N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-(phenylsulfonyl)butanamide

• IUPAC Name: 4-(benzenesulfonyl)-N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]butanamide
• InChI: InChI=1S/C20H18N2O5S2/c23-19(7-4-10-29(24,25)15-5-2-1-3-6-15)22-20-21-16(12-28-20)14-8-9-17-18(11-14)27-13-26-17/h1-3,5-6,8-9,11-12H,4,7,10,13H2,(H,21,22,23)
• InChI Key: MTWKBFLDGPPLHH-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CSC(=N3)NC(=O)CCCS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C20H18N2O5S2
• Molecular Weight: 430.5 g/mol

Description

N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-(phenylsulfonyl)butanamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme that converts glutamine into glutamate. Glutaminase is a key enzyme in cancer metabolism, and its inhibition has been shown to have therapeutic effects in cancer treatment.

Scientific Research Applications

Antimicrobial and Anti-proliferative Activities

A series of thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety, including compounds closely related to the target chemical, were synthesized and evaluated for their antimicrobial and anti-proliferative activities. These derivatives showed promising results, with one compound exhibiting notable inhibitory effects on HCT-116 cancer cells, suggesting potential applications in cancer therapy (Mansour et al., 2020).

CDK2 Inhibition for Cancer Treatment

Another research application involves the structure-based drug design leading to the discovery of new 2-aminothiazole CDK2 inhibitors. One compound demonstrated potent and selective inhibition of CDK2, a critical enzyme involved in cell cycle regulation, indicating its potential in cancer treatment (Vulpetti et al., 2006).

Dipeptidyl Peptidase IV Inhibition for Type 2 Diabetes

Novel series of derivatives were synthesized and evaluated as dipeptidyl peptidase IV (DPP-IV) inhibitors. These compounds, incorporating a benzothiazole group, showed highly potent DPP-IV inhibitory activity, suggesting their application in treating type 2 diabetes (Nitta et al., 2008).

Anticonvulsant Agents

The synthesis of heterocyclic compounds containing a sulfonamide thiazole moiety led to the discovery of several compounds with significant anticonvulsive effects. This research opens up possibilities for developing new treatments for epilepsy and related disorders (Farag et al., 2012).

Antimalarial and Potential COVID-19 Applications

An investigation into the antimalarial activity of sulfonamide derivatives also explored their potential application as COVID-19 therapeutics. These studies highlighted the compounds' reactivity and theoretical calculations to support their use against malaria and possibly against COVID-19 (Fahim & Ismael, 2021).